4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide

• IUPAC Name: 4-amino-N-[2-[(2-bromobenzoyl)amino]ethyl]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C12H12BrN5O3/c13-8-4-2-1-3-7(8)11(19)15-5-6-16-12(20)9-10(14)18-21-17-9/h1-4H,5-6H2,(H2,14,18)(H,15,19)(H,16,20)
• InChI Key: FNPUBHGIAVIHRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCNC(=O)C2=NON=C2N)Br
• Molecular Formula: C12H12BrN5O3
• Molecular Weight: 354.16 g/mol

Description

4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide, also known as BBAE, is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmacology and medicinal chemistry. BBAE is a heterocyclic compound that belongs to the oxadiazole family and has a molecular formula of C15H12BrN5O2.

Mechanism of Action

4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in the inflammatory response. 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide has been shown to decrease the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in vitro and in vivo. 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide has also been found to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in cells, which may contribute to its anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide in lab experiments is its high potency and selectivity for COX-2 and iNOS inhibition. However, 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide has also been found to exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments. Additionally, the synthesis of 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide is a multi-step process that requires specialized equipment and expertise, which may make it difficult for some researchers to obtain.

Future Directions

There are several potential future directions for the research on 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide. One area of interest is the development of 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide analogs with improved pharmacological properties and reduced toxicity. Another potential direction is the investigation of 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide as a therapeutic agent for the treatment of neurodegenerative disorders, such as Alzheimer's disease. Finally, the use of 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide in combination with other drugs or therapies may also be explored as a way to enhance its therapeutic effects.

Scientific Research Applications

4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide has been extensively studied for its potential applications in pharmacology and medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. 4-amino-N-{2-[(2-bromobenzoyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide has also been investigated for its potential use as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders.